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Compound of Interest

Compound Name: Lauryl Stearate

Cat. No.: B7821131

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety profile of octadecanoic
acid, dodecyl ester (CAS No. 5303-25-3), also known as dodecyl stearate or lauryl stearate.
This document summarizes available data on its physical, chemical, and toxicological

properties, and details the standard experimental protocols used to assess the safety of such
substances.

Chemical and Physical Properties

Octadecanoic acid, dodecyl ester is the ester of stearic acid and dodecyl alcohol. It functions
as a skin-conditioning agent and emollient in cosmetic formulations.[1]
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Identifier Value
Chemical Name Octadecanoic acid, dodecyl ester

Dodecyl stearate, Lauryl stearate, Dodecyl
Synonyms

octadecanoate, Stearic acid, dodecyl ester

CAS Number 5303-25-3
Molecular Formula C30H6002
Molecular Weight 452.8 g/mol [1]
Physical State Solid

Solubility Insoluble in water

Toxicological Data

The available data indicates that octadecanoic acid, dodecyl ester has a low order of toxicity.
The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that alkyl esters, including
dodecyl stearate, are safe in the present practices of use and concentration in cosmetics when
formulated to be non-irritating.[1]

Acute Toxicity
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Endpoint

Result

Species

Reference

Oral LD50

Low acute toxicity. For
structurally similar
fatty acid esters, LD50
values are generally >
5 g/kg.

Rat

General assessment

for fatty acid esters

Dermal LD50

Not available.
Expected to be of low
toxicity based on the
low oral toxicity and
poor dermal

absorption.

Inhalation LC50

Not available. Not
expected to be a
significant route of
exposure due to low

vapor pressure.

Irritation and Sensitization

Endpoint

Result

Species

Reference

Skin Irritation

Generally non- to
mildly irritating.[2][3]

Rabbit

[2](3]

Eye Irritation

Can cause slight,
transient ocular
irritation.[2][3]

Rabbit

[2](3]

Skin Sensitization

Not considered to be

a skin sensitizer.[2][3]

Guinea Pig

[2](3]

Genotoxicity
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Endpoint Result Test System Reference

Negative. Stearic acid,

a component, was Salmonella

Ames Test o o [2][3]
non-mutagenic in the typhimurium
Ames test.[2][3]

Experimental Protocols

The following are detailed methodologies for key toxicological studies, based on internationally
recognized OECD guidelines.

Acute Oral Toxicity - OECD 401

e Principle: The test substance is administered orally by gavage in graduated doses to groups
of experimental animals, with one dose per group. Observations of effects and mortality are
made.

o Test Animals: Typically rats, at least 5 of the same sex per dose level.
e Procedure:
o Animals are fasted prior to administration.

o The test substance is administered in a single dose by gavage. If a single dose is not
feasible, it can be given in smaller fractions over a period not exceeding 24 hours.

o Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.
o Body weights are recorded weekly.
o Agross necropsy is performed on all animals at the end of the study.

» Data Analysis: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose that can be expected to cause death in 50% of the animals.
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Acute Dermal Toxicity - OECD 402

e Principle: The test substance is applied to the skin of experimental animals in a single dose.
o Test Animals: Typically rats or rabbits.

e Procedure:

[¢]

The fur is removed from the dorsal area of the trunk of the test animals.

o The test substance is applied uniformly over an area of at least 10% of the total body
surface area.

o The treated area is covered with a porous gauze dressing and non-irritating tape for a 24-
hour exposure period.

o After 24 hours, the residual test substance is removed.
o Animals are observed for mortality and signs of toxicity for 14 days.

o Data Analysis: The LD50 is determined, and any observed pathological changes are
recorded.

Skin Irritation/Corrosion - OECD 404

e Principle: The test substance is applied to a small area of the skin of a single animal.
o Test Animals: Albino rabbit.
e Procedure:

o Approximately 0.5 mL (liquid) or 0.5 g (solid) of the test substance is applied to a small
patch of shaved skin.

o The treated area is covered with a gauze patch for a 4-hour exposure period.

o After exposure, the patch is removed, and the skin is observed for erythema and edema at
1, 24, 48, and 72 hours after patch removal.
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o Skin reactions are scored according to a standardized grading system.

o Data Analysis: The mean scores for erythema and edema are calculated for each
observation time. The substance is classified based on the severity and reversibility of the
skin reactions.

Eye Irritation/Corrosion - OECD 405

o Principle: The test substance is instilled into the conjunctival sac of one eye of the
experimental animal.

e Test Animals: Albino rabbit.
e Procedure:

o Asingle dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is placed in the
conjunctival sac of one eye.

o The eyelids are held together for about one second. The other eye remains untreated and
serves as a control.

o The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after instillation.
o Ocular lesions (cornea, iris, and conjunctivae) are scored using a standardized system.

o Data Analysis: The scores for corneal opacity, iritis, conjunctival redness, and chemosis are
recorded and used to classify the irritation potential of the substance.

Skin Sensitization - OECD 406 (Guinea Pig Maximization
Test)

e Principle: The test assesses the potential of a substance to induce skin sensitization. It
involves an induction phase and a subsequent challenge phase.

e Test Animals: Guinea pigs.

e Procedure:
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o Induction Phase:

» Day 0: Three pairs of intradermal injections are made in the shoulder region: the test
substance in adjuvant, adjuvant alone, and the test substance in a suitable vehicle.

» Day 7: The same test site is treated topically with the test substance, usually under an
occlusive patch for 48 hours.

o Challenge Phase:

» Day 21: A challenge patch with the test substance (at a non-irritating concentration) is
applied to a naive site on the flank for 24 hours.

o Skin reactions at the challenge site are observed at 48 and 72 hours after the start of the
challenge.

o Data Analysis: The incidence and severity of skin reactions in the test group are compared to
a control group that did not receive the induction exposure to the test substance.

Bacterial Reverse Mutation Test (Ames Test) - OECD 471

e Principle: This in vitro test uses amino-acid requiring strains of Salmonella typhimurium and
Escherichia coli to detect point mutations, which are caused by the test substance.

o Test System: At least five strains of bacteria are used.

e Procedure:

o

The bacterial strains are exposed to the test substance with and without a metabolic
activation system (S9 mix, derived from rat liver).

o Two methods are commonly used: the plate incorporation method and the pre-incubation
method.

o In the plate incorporation method, the bacteria, test substance, and S9 mix (if used) are
mixed with molten top agar and poured onto a minimal glucose agar plate.

o The plates are incubated for 48-72 hours at 37°C.
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o The number of revertant colonies (colonies that have mutated back to being able to
synthesize the required amino acid) is counted.

o Data Analysis: A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies compared to the solvent control.

Visualizations
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Caption: A generalized workflow for chemical safety assessment, from initial evaluation to risk
characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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